![molecular formula C11H16F3N5O3S2 B1431008 N-methyl-2-[(5-piperazin-1-yl-1,3,4-thiadiazol-2-yl)thio]acetamide trifluoroacetate CAS No. 1351635-26-1](/img/structure/B1431008.png)
N-methyl-2-[(5-piperazin-1-yl-1,3,4-thiadiazol-2-yl)thio]acetamide trifluoroacetate
Overview
Description
“N-methyl-2-[(5-piperazin-1-yl-1,3,4-thiadiazol-2-yl)thio]acetamide trifluoroacetate” is a complex organic compound. It contains a piperazine ring, which is a common feature in many pharmaceuticals due to its ability to bind to various receptors in the body . The compound also contains a thiadiazole ring, which is a type of heterocycle that is often found in various drugs and has diverse biological activities .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by techniques such as NMR and IR spectroscopy, as well as mass spectrometry . These techniques would provide information on the types of bonds and functional groups present in the molecule.
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups. The piperazine ring is known to undergo reactions such as alkylation, acylation, and N-oxidation . The thiadiazole ring can participate in reactions such as halogenation, nitration, and sulfonation .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the polar acetamide group might increase its solubility in polar solvents .
Scientific Research Applications
Synthesis and Biological Activities
- The synthesis of novel 1,3,4-thiadiazole amide compounds containing piperazine was achieved, showing inhibitory effects against Xanthomonas campestris pv. oryzae and certain antiviral activity against tobacco mosaic virus. These findings suggest potential applications in agricultural biotechnology and virology (Xia, 2015).
Antimicrobial and Antileishmanial Activities
Thiadiazolyl Piperidine and Piperazine derivatives synthesized from stearic acid showed significant antimicrobial activities against a range of gram-positive, gram-negative bacteria, and fungi. This research highlights the potential of these compounds in developing new antimicrobial agents (Abdelmajeid et al., 2017).
A series of 2-(1-methyl-5-nitroimidazol-2-yl)-5-substituted-1,3,4-thiadiazoles demonstrated strong leishmanicidal activity, offering a basis for the development of new treatments for leishmaniasis (Foroumadi et al., 2005).
Antitumor and Antioxidant Evaluation
- The synthesis and evaluation of certain new N-substituted-2-amino-1,3,4-thiadiazoles revealed compounds with promising antitumor and antioxidant activities. This suggests their potential application in cancer therapy and oxidative stress management (Hamama et al., 2013).
Anticancer Activity
- N-R-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides with thiazole and thiadiazole fragments showed significant anticancer activity against several cancer cell lines, indicating potential for chemotherapy drug development (Kovalenko et al., 2012).
Future Directions
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as piperazine derivatives, have been found to exhibit a wide range of biological activities, including antiviral , antipsychotic , antimicrobial , and anti-HIV-1 activities.
Mode of Action
The exact mode of action of this compound is currently unknown due to the lack of specific studies. Based on the structural similarity to other piperazine derivatives, it can be hypothesized that it may interact with various receptors or enzymes, leading to changes in cellular processes .
Biochemical Pathways
Compounds with similar structures have been found to affect various biochemical pathways, including dopamine and serotonin pathways .
Pharmacokinetics
It’s worth noting that the compound’s drug likeness or “drugability” was evaluated according to lipinski’s rule of five (ro5), and it was found to comply with ro5 , suggesting favorable pharmacokinetic properties.
Result of Action
Compounds with similar structures have been found to exhibit various biological activities, suggesting that this compound may also have significant molecular and cellular effects .
Properties
IUPAC Name |
N-methyl-2-[(5-piperazin-1-yl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide;2,2,2-trifluoroacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N5OS2.C2HF3O2/c1-10-7(15)6-16-9-13-12-8(17-9)14-4-2-11-3-5-14;3-2(4,5)1(6)7/h11H,2-6H2,1H3,(H,10,15);(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEIAKALYDUYJCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CSC1=NN=C(S1)N2CCNCC2.C(=O)(C(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16F3N5O3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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